Cas no 1806923-51-2 (2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-methanol)

• Product Name: 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-methanol
• CAS No: 1806923-51-2
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4865212
• Update Time: 2025-10-28

2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-7-5(1-12)13-2-4(3-14)6(7)8(10)11/h2,8,14H,1,3,12H2
• InChI Key： RFHRPPOPPKYMRV-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=NC=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-methanol

Research Briefing on 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-methanol (CAS: 1806923-51-2)

In recent years, the compound 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-methanol (CAS: 1806923-51-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications, including drug discovery and development. The presence of bromo and difluoromethyl substituents enhances its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-methanol to improve its pharmacological properties. Researchers have employed advanced techniques such as high-throughput screening and computational modeling to explore its interactions with biological targets. Preliminary results indicate that this compound exhibits notable activity against specific enzymes and receptors, suggesting its potential as a lead compound for the treatment of diseases such as cancer and infectious disorders.

One of the key challenges in the development of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-methanol is its stability and bioavailability. Recent advancements in formulation strategies, including the use of prodrug approaches and nanoparticle delivery systems, have shown promise in addressing these limitations. Additionally, structural modifications to the pyridine core have been explored to enhance its metabolic stability and reduce off-target effects.

The mechanistic studies of this compound have revealed its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to inhibit the activity of certain kinases that are overexpressed in cancer cells. These findings underscore the therapeutic potential of 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-methanol and highlight the need for further preclinical and clinical investigations.

In conclusion, 2-(Aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-5-methanol represents a promising candidate for drug development, with its unique chemical structure and biological activity. Ongoing research aims to optimize its properties and evaluate its efficacy in vivo, paving the way for potential clinical applications. This briefing provides a comprehensive overview of the latest advancements and future directions for this compound in the field of chemical biology and pharmaceutical sciences.